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Compound of Interest

Compound Name: CAY10471

Cat. No.: B1668647

For research use only. Not for human or veterinary use.

Introduction

CAY10471, also known as TM30089, is a potent and highly selective antagonist of the
Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2), also
designated as the Prostaglandin D2 receptor 2 (DP2).[1][2] Prostaglandin D2 (PGD2) is a key
lipid mediator involved in allergic inflammation, and its effects are transduced through two
primary G-protein coupled receptors: DP1 and CRTH2/DP2.[1] While DP1 activation is often
associated with anti-inflammatory effects, CRTH2 activation promotes pro-inflammatory
responses, including the migration and activation of T helper type 2 (Th2) lymphocytes,
eosinophils, and basophils.[3] CAY10471 demonstrates high selectivity for the human
CRTH2/DP2 receptor with a Ki value of 0.6 nM, compared to 1,200 nM for the DP1 receptor
and >10,000 nM for the Thromboxane A2 (TP) receptor.[1] This selectivity makes it a valuable
tool for studying the specific role of the CRTH2 signaling pathway in inflammatory and allergic
diseases like asthma.[4]

This document provides a detailed protocol for the preparation of a stock solution of CAY10471
using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this protocol is crucial for
ensuring the accuracy and reproducibility of experimental results.

Quantitative Data Summary
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A summary of the key physical and chemical properties of CAY10471 is provided in the table
below for easy reference.

Property Value References
(+)-3-[[(4-
fluorophenyl)sulfonyllmethylam

Formal Name pheny) V Y [1]

ino]-1,2,3,4-tetrahydro-9H-
carbazole-9-acetic acid

Molecular Formula C21H21FN204S [1]
Formula Weight 416.5 g/mol [1]
Purity =295% [1]
Formulation A crystalline solid [1]
Solubility in DMSO Approx. 30 mg/mL [1]

Calculated Molarity (at 30
Approx. 72.03 mM

mg/mL)

Storage of Solid -20°C [1]
. ) > 4 years (when stored as

Stability of Solid [1]

directed)

Storage of DMSO Stock

) -20°C for long-term (months)
Solution

Experimental Protocols
Materials and Equipment

CAY10471 (crystalline solid)

Dimethyl sulfoxide (DMSOQO), anhydrous or molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials
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o Calibrated micropipettes and sterile tips
o Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

o CAY10471 is a potent bioactive compound. Handle with care and avoid direct contact with
skin and eyes.

e DMSO is a powerful solvent that can readily penetrate the skin and may carry dissolved
substances with it.[5] Always wear appropriate gloves and handle in a well-ventilated area or
chemical fume hood.

* Review the Safety Data Sheet (SDS) for CAY10471 and DMSO before beginning work.

Stock Solution Preparation Protocol (Example: 10 mM
Stock)

This protocol describes the preparation of a 10 mM stock solution. The calculations can be
adjusted to prepare a stock solution of a different concentration, not exceeding the maximum
solubility of 30 mg/mL.

Step 1: Calculation of Required Mass
To prepare a specific volume of a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Desired Volume (L) x Molecular Weight ( g/mol ) x
1000 (mg/qg)

Example for 1 mL of 10 mM stock:
e Mass (mg) = 0.010 mol/L x 0.001 L x 416.5 g/mol x 1000 mg/g
e Mass (mg) = 4.165 mg

Step 2: Weighing the Compound
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e Place a sterile microcentrifuge tube or vial on the analytical balance and tare it.

o Carefully weigh out the calculated amount of CAY10471 (e.g., 4.165 mg) directly into the
tube.

Step 3: Dissolving the Compound

e Add the required volume of DMSO to the tube containing the CAY10471 solid. For the
example above, add 1 mL of DMSO.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. A clear solution should be obtained. Gentle warming in a 37°C water bath can be
used to aid dissolution if necessary, but avoid overheating.

Step 4: Storage and Handling

o Label the tube clearly with the compound name (CAY10471), concentration (10 mM), solvent
(DMSO), and date of preparation.

e For long-term storage, it is recommended to aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles.

» Store the stock solution aliquots at -20°C in a dark, dry place. While many compounds are
stable in DMSO at -20°C, it is good practice to minimize exposure to light and moisture.[6]

Note on Further Dilutions: When preparing working solutions for biological experiments, further
dilutions of the DMSO stock should be made in the appropriate agueous buffer or cell culture
medium immediately before use. Ensure the final concentration of DMSO in the assay is low
(typically <0.5%) as it can have physiological effects at higher concentrations.

Visualizations
Experimental Workflow
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Caption: Workflow for CAY10471 Stock Solution Preparation.

CAY10471 Mechanism of Action in the PGD2 Signaling
Pathway
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Caption: CAY10471 selectively antagonizes the pro-inflammatory CRTH2/DP2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation of CAY10471 Stock
Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
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with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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